Cas no 647029-22-9 (Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]-)
647029-22-9 structure
Product Name:Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]-
CAS No:647029-22-9
MF:C10H12O3
MW:180.200483322144
CID:417928
PubChem ID:11252337
Update Time:2025-04-19
Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]-
- 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]ethanone
- 647029-22-9
- DTXSID30460118
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- Inchi: 1S/C10H12O3/c1-6-3-8(5-11)10(13)9(4-6)7(2)12/h3-4,11,13H,5H2,1-2H3
- InChI Key: ZHXRVXUUAHVLEW-UHFFFAOYSA-N
- SMILES: OC1C(C(C)=O)=CC(C)=CC=1CO
Computed Properties
- Exact Mass: 180.078644241g/mol
- Monoisotopic Mass: 180.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 57.5Ų
Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
647029-22-9 (Ethanone, 1-[2-hydroxy-3-(hydroxymethyl)-5-methylphenyl]-) Related Products
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